Cas no 97413-05-3 (1-Dodecanaminium, N-dodecyl-N,N-dipropyl-, chloride)

• Product name: 1-Dodecanaminium, N-dodecyl-N,N-dipropyl-, chloride
• CAS No: 97413-05-3
• MF: C₃₀H₆₄ClN
• MW: 474.288868904114
• CID: 751065
• PubChem ID: 21924947

1-Dodecanaminium, N-dodecyl-N,N-dipropyl-, chloride Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanaminium, N-dodecyl-N,N-dipropyl-, chloride
• didodecyl(dipropyl)azanium,chloride
• 97413-05-3
• DTXSID70620214
• SCHEMBL2940987
• N-Dodecyl-N,N-dipropyldodecan-1-aminium chloride

• Inchi： InChI=1S/C30H64N.ClH/c1-5-9-11-13-15-17-19-21-23-25-29-31(27-7-3,28-8-4)30-26-24-22-20-18-16-14-12-10-6-2;/h5-30H2,1-4H3;1H/q+1;/p-1
• InChI Key： VCNDVOWTFJUPBS-UHFFFAOYSA-M
• SMILES： CCCCCCCCCCCC[N+](CCC)(CCC)CCCCCCCCCCCC.[Cl-]

Computed Properties

• Exact Mass: 473.4727287g/mol
• Monoisotopic Mass: 473.4727287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 32
• Rotatable Bond Count: 26
• Complexity: 292
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų